Cas no 1335206-44-4 (2-{[(2R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl]methoxy}acetic acid)

• Product Name: 2-{[(2R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl]methoxy}acetic acid
• CAS No: 1335206-44-4
• MF: C₂₂H₂₃NO₅
• MW: 381.421726465225
• MDL: MFCD26959161
• CID: 2193846
• PubChem ID: 86811252
• Update Time: 2025-05-26

2-{[(2R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl]methoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• [1-(9H-fluoren-9-ylmethoxycarbonylmethyl)-pyrrolidin-2-ylmethoxy]-acetic acid
• ({(2R)-1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-2-pyrrolidinyl}methox y)acetic acid
• (R)-2-((1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)methoxy)acetic acid
• 1-pyrrolidinecarboxylic acid, 2-[(carboxymethoxy)methyl]-, 1-(9h-fluoren-9-ylmethyl) ester, (2r)-
• 2-[[(2R)-1-(9H-Fluoren-9-ylmethoxycarbonyl)pyrrolidin-2-yl]methoxy]acetic acid
• SB22075
• AK171726
• (2R)-2-[(Carboxymethoxy)methyl]-1-pyrrolidinecarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester
• 2-{[(2R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl]methoxy}acetic acid
• {[(2R)-1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]PYRROLIDIN-2-YL]METHOXY}ACETIC ACID
• CS-0052404
• 1335206-44-4
• AS-34838
• SCHEMBL14771105
• AKOS025291258
• MFCD26959161
• (R)-2-((1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)methoxy)aceticacid

• MDL： MFCD26959161
• Inchi： 1S/C22H23NO5/c24-21(25)14-27-12-15-6-5-11-23(15)22(26)28-13-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,15,20H,5-6,11-14H2,(H,24,25)/t15-/m1/s1
• InChI Key： GHSLNPNRODXCRM-OAHLLOKOSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC[C@@H]1COCC(=O)O)=O

Computed Properties

• Exact Mass: 381.15800
• Monoisotopic Mass: 381.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1
• XLogP3: 3.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 595.1±25.0 °C at 760 mmHg
• Flash Point: 313.7±23.2 °C
• PSA: 76.07000
• LogP: 3.43900
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

2-{[(2R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl]methoxy}acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-{[(2R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl]methoxy}acetic acid

Latest Research Insights on 2-{[(2R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl]methoxy}acetic Acid (CAS: 1335206-44-4)

The compound 2-{[(2R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl]methoxy}acetic acid (CAS: 1335206-44-4) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development. This research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. Its Fmoc-protected pyrrolidine moiety and carboxylic acid functional group make it a versatile building block for solid-phase peptide synthesis (SPPS). Researchers have successfully utilized this compound to develop novel peptide conjugates with enhanced stability and bioavailability, particularly in the context of targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in improving the pharmacokinetic properties of cyclic peptide drugs. The research team modified the compound's structure to create a series of derivatives, which showed remarkable improvements in membrane permeability while maintaining high target specificity. These findings suggest potential applications in overcoming the challenges associated with oral delivery of peptide therapeutics.

In the realm of cancer research, preliminary investigations have explored the compound's potential as a linker molecule for antibody-drug conjugates (ADCs). The unique spatial arrangement of its functional groups allows for controlled release of cytotoxic payloads while maintaining conjugate stability in circulation. Recent in vitro studies have shown promising results, with conjugates demonstrating selective cytotoxicity against tumor cells while sparing healthy tissues.

The compound's mechanism of action has been further elucidated through structural biology approaches. X-ray crystallography studies have revealed its ability to form stable interactions with various biological targets, particularly those involving protein-protein interactions. This property has sparked interest in its potential application as a molecular scaffold for developing protein-protein interaction inhibitors, a rapidly growing area in drug discovery.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process for 2-{[(2R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl]methoxy}acetic acid. A 2024 patent application describes an improved synthetic route that increases yield while reducing environmental impact through greener chemistry approaches. This development is particularly significant for scaling up production to meet potential commercial demand.

Looking forward, researchers are investigating the compound's potential in emerging areas such as PROTAC (proteolysis targeting chimera) technology and targeted protein degradation. Its structural features make it an attractive candidate for designing bifunctional molecules that can simultaneously bind to target proteins and E3 ubiquitin ligases, opening new avenues for drug development against previously "undruggable" targets.

In conclusion, 2-{[(2R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl]methoxy}acetic acid (CAS: 1335206-44-4) represents a versatile and promising compound with multiple applications in pharmaceutical research and development. Its unique structural characteristics continue to inspire innovative approaches in drug design, particularly in areas challenging traditional small molecule therapeutics. Ongoing research promises to further expand its utility and potentially lead to novel therapeutic agents in the coming years.